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Compound of Interest

Compound Name: 6-Bromopurine

Cat. No.: B104554 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 6-Bromopurine, tailored for researchers, scientists, and

professionals in drug development.

Personal Protective Equipment (PPE)
When handling 6-Bromopurine, it is imperative to use appropriate personal protective

equipment to prevent skin contact, eye irritation, and inhalation of the compound, which is

classified as a skin and eye irritant and may cause respiratory irritation.[1][2]

Recommended PPE:

Respiratory Protection: A NIOSH-approved N95 dust mask or higher is necessary to prevent

the inhalation of solid particles.[1][2]

Eye Protection: Chemical safety goggles or a face shield are required to protect against dust

particles and potential splashes.[1][2]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are mandatory. Gloves

should be inspected for integrity before each use and changed regularly.

Body Protection: A laboratory coat or gown should be worn to protect the skin and clothing.
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Equipment Specification Purpose

Respiratory Protection
NIOSH-approved N95 or

higher

Prevents inhalation of airborne

particles.

Eye Protection
Chemical safety goggles or

face shield

Protects eyes from dust and

splashes.

Hand Protection
Nitrile rubber gloves (or

equivalent)
Prevents skin contact.

Body Protection Laboratory coat or gown
Protects skin and personal

clothing.

Hazard Summary and Safety Data
6-Bromopurine presents several hazards that necessitate careful handling and storage. The

following table summarizes its key hazard information.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin Irritant (Category

2)

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation.[1][2]

Eye Irritant (Category

2A)

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation.[1][2]

Specific Target Organ

Toxicity

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation.[1]

[2]

(Single Exposure,

Category 3)

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical to ensure safety when working with 6-
Bromopurine.
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Preparation:

Ensure a well-ventilated area, preferably a chemical fume hood.

Don all required personal protective equipment.

Have all necessary equipment and reagents readily available.

Locate the nearest safety shower and eyewash station.

Handling:

Avoid the formation of dust and aerosols.[3]

If weighing the solid, do so carefully in a draft-shielded balance or within the fume hood.

When preparing solutions, add 6-Bromopurine slowly to the solvent to prevent splashing. 6-
Bromopurine is soluble in DMSO.[4]

Keep containers tightly closed when not in use.[3]

Storage:

Store in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Store at room temperature.[4]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 6-Bromopurine and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Segregation and Collection:

6-Bromopurine is a halogenated organic compound and must be segregated as such.[5]
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Solid Waste: Collect unused 6-Bromopurine and contaminated solid materials (e.g., gloves,

weighing paper) in a designated, clearly labeled, and sealed container for halogenated

organic waste.[5]

Liquid Waste: Collect solutions containing 6-Bromopurine in a separate, labeled, leak-proof

container for halogenated organic liquid waste.[5]

Disposal:

All waste containing 6-Bromopurine must be disposed of through a licensed hazardous

waste disposal company.[5]

Do not dispose of 6-Bromopurine down the drain or in regular trash.

Emergency Procedures
In case of skin contact:

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of water for at least 15 minutes.

Seek medical attention if irritation persists.

In case of eye contact:

Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and

lower eyelids occasionally.

Remove contact lenses if present and easy to do.

Seek immediate medical attention.

In case of inhalation:

Move the individual to fresh air.

If breathing is difficult, provide oxygen.
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Seek medical attention.

In case of ingestion:

Do NOT induce vomiting.

Rinse mouth with water.

Seek immediate medical attention.

Workflow for Safe Handling and Disposal of 6-
Bromopurine
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Workflow for Safe Handling and Disposal of 6-Bromopurine

Preparation

Handling

Storage Disposal

Emergency

Work in a well-ventilated area
(e.g., fume hood)

Don all required PPE:
- N95 Respirator
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Locate emergency equipment:
- Eyewash Station
- Safety Shower

Weigh and handle solid
 to minimize dust

Prepare solutions by slowly
 adding solid to solvent

Keep containers closed
 when not in use

Store in a cool, dry,
 well-ventilated area

Segregate as
 'Halogenated Organic Waste'

Segregate from
 incompatible materials

Collect solid and liquid waste
 in separate, labeled containers

Arrange for disposal by a
 licensed hazardous waste company

In case of exposure, follow
 specific first-aid procedures
 and seek medical attention

Click to download full resolution via product page

Caption: Safe handling workflow for 6-Bromopurine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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